1-(1-aminopropan-2-yl)-hexahydro-1H-pyrrolizin-1-ol
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Overview
Description
- This compound is soluble in water and ethanol, and its aqueous solution exhibits basic properties .
- Now, let’s explore its preparation methods and industrial production.
1-Aminopropan-2-ol: is an amino alcohol with the chemical formula . It consists of a propan-2-ol (isopropanol) molecule substituted by an amino group at position 1.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Types of Reactions:
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: 1-aminopropan-2-ol serves as a versatile building block for various organic syntheses.
Biology: It may be used in the preparation of bioactive compounds or as a reagent in biochemical studies.
Medicine: Its derivatives could have potential pharmaceutical applications.
Industry: Used in the production of specialty chemicals.
Mechanism of Action
- The exact mechanism of action for 1-aminopropan-2-ol depends on its specific application. It may act as a precursor, a ligand, or a reactant in various biological processes.
Comparison with Similar Compounds
Similar Compounds:
Uniqueness: 1-aminopropan-2-ol’s cyclohexane ring confers distinct properties.
Properties
Molecular Formula |
C10H20N2O |
---|---|
Molecular Weight |
184.28 g/mol |
IUPAC Name |
1-(1-aminopropan-2-yl)-2,3,5,6,7,8-hexahydropyrrolizin-1-ol |
InChI |
InChI=1S/C10H20N2O/c1-8(7-11)10(13)4-6-12-5-2-3-9(10)12/h8-9,13H,2-7,11H2,1H3 |
InChI Key |
JGHNWBYUMVLNSQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(CN)C1(CCN2C1CCC2)O |
Origin of Product |
United States |
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